Cas no 1262238-11-8 (INCB3344)

• Product Name: INCB3344
• CAS No: 1262238-11-8
• MF: C₂₉H₃₄F₃N₃O₆
• MW: 577.591978549957
• CID: 829187
• PubChem ID: 10008367
• Update Time: 2025-04-19

INCB3344 Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-nitrobenzaldehyde
• INCB 3344
• INCB-3344
• rel-N-[2-[[(3R,4R)-1-[trans-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• INCB3344
• CHEMBL5268600
• BDBM50331728
• CS-M1486
• CHEMBL1289316
• MS-30386
• CS-0347
• CS-13932
• SCHEMBL747726
• 1262238-11-8
• CID 10008367
• HY-77111
• INCB3344 R-isomer
• CS-0058750
• DA-51019
• N-[2-[[(3S,4S)-1-[4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• N-(2-(((3S,4S)-1-((1s,4R)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• F82231
• rel-N-[2-[[(3R,4R)-1-[cis-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• DTXSID701100838
• INCB3344 (stereoisomer 1)
• T11650
• CHEMBL2426341
• 709018-37-1
• HY-50674A
• G17147
• GTPL777
• cis-INCB3344
• 1285539-85-6
• N-(2-((3S,4S)-1-(cis-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[2-[[(3R,4R)-1-[cis-4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-, rel-
• DA-64435
• MZEOSVPWMSEFPW-XYCDVDSTSA-N
• HY-50674
• AKOS037649947
• NCGC00378837-01

• Inchi： 1S/C29H34F3N3O6/c1-2-39-25-16-35(21-8-10-28(38,11-9-21)19-6-7-23-24(13-19)41-17-40-23)15-22(25)34-26(36)14-33-27(37)18-4-3-5-20(12-18)29(30,31)32/h3-7,12-13,21-22,25,38H,2,8-11,14-17H2,1H3,(H,33,37)(H,34,36)/t21?,22-,25-,28?/m0/s1
• InChI Key： MZEOSVPWMSEFPW-XYCDVDSTSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC(N[C@@H]1[C@H](CN(C1)C1CCC(C2=CC=C3C(=C2)OCO3)(CC1)O)OCC)=O)=O)(F)F

Computed Properties

• Exact Mass: 577.23997030g/mol
• Monoisotopic Mass: 577.23997030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.03 g/l) (25 º C),

INCB3344 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Pharmaceutical and Biochemical Products Medical Disease Classifications